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Compound of Interest

Compound Name: (1R,2R)-2-PCCA hydrochloride

Cat. No.: B2571117 Get Quote

An In-Depth Technical Guide to (1R,2R)-2-PCCA Hydrochloride: A Potent GPR88 Agonist

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (1R,2R)-2-PCCA hydrochloride, a

potent and selective agonist for the G protein-coupled receptor 88 (GPR88). This document

details its chemical properties, mechanism of action, and key experimental data, offering

valuable insights for researchers in neuroscience and drug discovery.

Introduction
(1R,2R)-2-PCCA hydrochloride, a diastereomer of 2-PCCA, has emerged as a critical

pharmacological tool for studying the function of GPR88, an orphan receptor highly expressed

in the striatum.[1][2] Its ability to modulate GPR88 signaling provides a pathway to investigate

the receptor's role in various neurological and psychiatric disorders.
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Property Value

IUPAC Name

(1R,2R)-2-(pyridin-2-yl)cyclopropane-1-

carboxylic acid --INVALID-LINK--amide

hydrochloride

Molecular Formula C₃₀H₃₈ClN₃O

Molecular Weight 492.1 g/mol

CAS Number 1609563-71-4

Appearance Solid

Purity ≥98%

Solubility Soluble in DMSO

Mechanism of Action
(1R,2R)-2-PCCA hydrochloride is a potent agonist of the GPR88 receptor.[1] GPR88 is

coupled to the Gαi subunit of the heterotrimeric G protein complex.[3] Upon agonist binding,

GPR88 activation leads to the inhibition of adenylyl cyclase, resulting in a decrease in

intracellular cyclic adenosine monophosphate (cAMP) levels.[3] This signaling cascade

ultimately modulates neuronal excitability in the striatum.
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Caption: GPR88 signaling pathway upon agonist binding.

Quantitative Data
The potency of (1R,2R)-2-PCCA hydrochloride has been determined in various in vitro

assays. The half-maximal effective concentration (EC₅₀) values are summarized below.

Assay Type Cell Line EC₅₀ (nM) Reference

GloSensor™ cAMP

Assay

HEK293 cells stably

expressing human

GPR88

603 [2]

LANCE® TR-FRET

cAMP Assay

CHO cells expressing

human GPR88
56 [4]

Cell-free Assay Not Applicable 3 [2]

Experimental Protocols
Synthesis of (1R,2R)-2-PCCA hydrochloride
The synthesis of (1R,2R)-2-PCCA and its hydrochloride salt is a multi-step process. A general

outline based on published methods is provided below.[5][6]

Experimental Workflow: Synthesis
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Starting Materials:
(-)-(2S,3S)-N-Boc-2-amino-3-methyl-1-pentanol

4-bromoaniline
(±)-trans-2-(pyridin-2-yl)cyclopropanecarboxylic acid

Reductive amination to form amine intermediate

Amide coupling with cyclopropanecarboxylic acid

Suzuki coupling with 4-propylphenylboronic acid

Chiral HPLC separation of diastereomers

Boc deprotection with HCl in dioxane

(1R,2R)-2-PCCA hydrochloride
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HEK293 or CHO cells stably expressing GPR88

Cell seeding in 384-well plates

Incubation with (1R,2R)-2-PCCA hydrochloride (various concentrations)

Stimulation with forskolin

Addition of cAMP detection reagents (e.g., GloSensor™ or LANCE® TR-FRET)

Signal measurement (Luminescence or TR-FRET)

Data analysis to determine EC50

Potency of (1R,2R)-2-PCCA hydrochloride determined
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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